6-(2,4-Dimethylphenyl)-4,7,8-trimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2,4-dimethylphenyl)-4,7,8-trimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O2/c1-12(2)11-25-20(28)18-19(24(7)22(25)29)23-21-26(15(5)16(6)27(18)21)17-9-8-13(3)10-14(17)4/h8-10,12H,11H2,1-7H3
• InChI Key: GXCMEDPUTCEEKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(C)C)C)C)C
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol
• CAS No.: 899987-78-1

Description

6-(2,4-Dimethylphenyl)-4,7,8-trimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Medicinal Chemistry and Biological Activities Hydantoin derivatives like 6-(2,4-Dimethylphenyl)-4,7,8-trimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione are significant in medicinal chemistry due to their wide range of biological activities. Hydantoins, including this compound, are crucial scaffolds in drug discovery, evidenced by the number of medications currently in use that utilize this structure. These compounds display varied biological and pharmacological activities in therapeutic and agrochemical applications. They are particularly important in the synthesis of non-natural amino acids and their conjugates, which have potential medicinal applications. The Bucherer-Bergs reaction, a method for producing hydantoin, is also essential in synthesizing important natural products and developing new organic compounds with potential therapeutic benefits (Shaikh et al., 2023).

2. Synthesis and Transformation in Pharmaceutical Applications The synthesis and transformation of derivatives of 1,3-azoles, which include imidazole derivatives, have been widely studied due to their chemical and biological properties. Methods involving metallic derivatives of imidazole and phosphorus halides are typically used for synthesis. These compounds are part of a range of simple and complex natural molecules and synthetic drugs, demonstrating their versatility and importance in pharmaceutical applications. The study of these derivatives has shown that they possess various biological activities, making them significant in the development of new antitumor drugs and compounds with different biological properties (Abdurakhmanova et al., 2018).

3. Antitumor Activity and Pharmaceutical Intermediates Imidazole derivatives, including this compound, have been extensively studied for their antitumor activities. Derivatives such as bis(2-chloroethyl)amino derivatives of imidazole, benzimidazole, and imidazolylpeptides are of particular interest for the development of new antitumor drugs and compounds with different biological properties. This research has led to the identification of active compounds, some of which have advanced to the preclinical testing stage (Iradyan et al., 2009).